N-(2-(4-fluorophenoxy)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H21FN2O4S/c20-16-5-7-17(8-6-16)26-14-11-21-19(23)15-3-9-18(10-4-15)27(24,25)22-12-1-2-13-22/h3-10H,1-2,11-14H2,(H,21,23)
• InChI Key: SMMMKTZKHRPSBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCCOC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

N-(2-(4-fluorophenoxy)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as FPB, is a small molecule drug that has been extensively studied for its potential therapeutic applications. FPB is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain sensation and inflammation.

Scientific Research Applications

Molecular Imaging in Alzheimer's Disease

N-(2-(4-fluorophenoxy)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide has been explored as a selective serotonin 1A (5-HT(1A)) molecular imaging probe, used in conjunction with positron emission tomography (PET) for quantifying 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients. The study found significant decreases in receptor densities in hippocampi and raphe nuclei of Alzheimer's patients compared to controls, correlating with clinical symptom severity and decreased glucose utilization, indicating its potential for Alzheimer's diagnosis and understanding disease progression (Kepe et al., 2006).